Cas no 29240-30-0 (Benzoic acid,4-methyl-, 2-methylpropyl ester)

• Product Name: Benzoic acid,4-methyl-, 2-methylpropyl ester
• CAS No: 29240-30-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 284244
• PubChem ID: 141470
• Update Time: 2025-04-19

Benzoic acid,4-methyl-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methyl-, 2-methylpropyl ester
• 2-methylpropyl 4-methylbenzoate
• iso-Butyl-p-methylbenzoat
• Isobutyl-p-toluat
• p-Toluic acid,isobutyl ester
• Isobutyl 4-methylbenzoate
• Q63408814
• ISOBUTYL PARA TOLUATE
• SCHEMBL6057162
• IELVQABKIBOBRG-UHFFFAOYSA-N
• NSC 24771
• 29240-30-0
• DTXSID70183495
• NSC-24771
• p-Toluic acid, isobutyl ester
• NSC24771
• Benzoic acid, 4-methyl-, 2-methylpropyl ester

• Inchi： 1S/C12H16O2/c1-9(2)8-14-12(13)11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： IELVQABKIBOBRG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)CC(C)C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.80780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters